Cas no 2094346-21-9 (6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide)

• Product Name: 6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide
• CAS No: 2094346-21-9
• MF: C₁₂H₁₄BrClN₂O₂
• MW: 333.608761310577
• CID: 5682103
• PubChem ID: 122133742
• Update Time: 2025-06-08

6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-chloro-N-(oxan-3-ylmethyl)pyridine-3-carboxamide
• 6-bromo-5-chloro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide
• AKOS033750203
• 2094346-21-9
• Z2042992260
• EN300-26595165
• 6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide

• Inchi： 1S/C12H14BrClN2O2/c13-11-10(14)4-9(6-15-11)12(17)16-5-8-2-1-3-18-7-8/h4,6,8H,1-3,5,7H2,(H,16,17)
• InChI Key： TZRUZPOJCKZESD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)C(NCC1COCCC1)=O)Cl

Computed Properties

• Exact Mass: 331.99272g/mol
• Monoisotopic Mass: 331.99272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2Ų

Additional information on 6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide

Comprehensive Overview of 6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide (CAS No. 2094346-21-9)

6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide (CAS No. 2094346-21-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine-carboxamide backbone and halogen substitutions, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a bromo and chloro substituent, as well as an oxan-3-ylmethyl moiety, contributing to its distinct chemical properties.

The compound's CAS number 2094346-21-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide, reflects its molecular architecture, which combines a pyridine ring with a carboxamide functional group. This combination is frequently studied in the context of small molecule inhibitors and bioactive compounds, making it a subject of interest for researchers investigating kinase inhibitors or GPCR modulators.

In recent years, the demand for highly functionalized pyridine derivatives has surged, driven by their versatility in drug design. 6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide aligns with this trend, as its halogenated structure offers opportunities for further derivatization. Scientists often leverage such compounds to explore structure-activity relationships (SAR), a key focus in modern medicinal chemistry. Additionally, its potential role in targeting protein-protein interactions or enzymatic pathways has sparked curiosity in academic and industrial labs alike.

From a synthetic perspective, the compound's bromo and chloro substituents provide handles for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for pharmaceutical applications. Furthermore, the oxan-3-ylmethyl group introduces a cyclic ether motif, which can influence the compound's solubility and bioavailability—critical factors in drug development.

The rise of AI-driven drug discovery has also brought compounds like 6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide into the spotlight. Machine learning models often analyze such structures to predict their binding affinities or ADMET properties. This intersection of computational chemistry and experimental research underscores the compound's relevance in contemporary science. Moreover, its potential applications in neurodegenerative disease research or oncology are frequently discussed in scientific forums.

For researchers sourcing this compound, quality and purity are paramount. Reputable suppliers typically provide analytical data, including HPLC, NMR, and mass spectrometry results, to verify its identity. The compound's stability under various conditions is another area of investigation, particularly for long-term storage or high-throughput screening assays. As the scientific community continues to explore its potential, 6-bromo-5-chloro-N-(oxan-3-yl)methylpyridine-3-carboxamide remains a valuable tool for advancing chemical biology and therapeutic innovation.